molecular formula C11H13ClFNO2 B8693775 Tert-butyl 2-(6-chloro-5-fluoropyridin-3-yl)acetate

Tert-butyl 2-(6-chloro-5-fluoropyridin-3-yl)acetate

Cat. No.: B8693775
M. Wt: 245.68 g/mol
InChI Key: NWBBWSBQOHLBOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 2-(6-chloro-5-fluoropyridin-3-yl)acetate is a useful research compound. Its molecular formula is C11H13ClFNO2 and its molecular weight is 245.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13ClFNO2

Molecular Weight

245.68 g/mol

IUPAC Name

tert-butyl 2-(6-chloro-5-fluoropyridin-3-yl)acetate

InChI

InChI=1S/C11H13ClFNO2/c1-11(2,3)16-9(15)5-7-4-8(13)10(12)14-6-7/h4,6H,5H2,1-3H3

InChI Key

NWBBWSBQOHLBOI-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)CC1=CC(=C(N=C1)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a sealed tube were added 5-bromo-2-chloro-3-fluoropyridine 190-1 (210 mg, 1.0 mmol), 0.5 M (2-tert-butoxy-2-oxoethyl) zinc(II) chloride 86-5 in ether (2.4 mL, 1.2 mmol), Pd(dba)2 (29 mg, 0.005 mmol), Q-phos (71 mg, 0.10 mmol) and THF (3 mL). The reaction mixture was bubbled with nitrogen for 1 minute and stirred at 100° C. for 1 hour. After cooling to room temperature, all the solvents were evaporated and the residue was redissolved in ethyl acetate, washed with water and brine, dried over Na2SO4 and concentrated to dryness by rotary evaporation. The crude product was purified by silica gel flash chromatography and eluted with 20% ethyl acetate in hexane to give tert-butyl 2-(6-chloro-5-fluoropyridin-3-yl)acetate 190-3. MS m/z 246.1 (M+1).
Quantity
210 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
2.4 mL
Type
reactant
Reaction Step One
Quantity
29 mg
Type
catalyst
Reaction Step One
Quantity
71 mg
Type
catalyst
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One

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